Cas no 60-82-2 (Phloretin)

• Product Name: Phloretin
• CAS No: 60-82-2
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• MDL: MFCD00002288
• CID: 33764
• PubChem ID: 24278652
• Update Time: 2025-10-16

Phloretin Chemical and Physical Properties

Names and Identifiers

• Phloretin
• 2',4',6',4-TETRAHYDROXYDIHYDROCHALCONE
• 2',4',6'-TRIHYDROXY-3-(4-HYDROXYPHENYL)-1-PROPIOPHENONE
• 2',4',6'-TRIHYDROXY-3-(4-HYDROXYPHENYL)-PROPIOPHENONE
• 2',4',6'-TRIHYDROXY-3-P-HYDROXYPHENYLPROPIOPHENONE
• 2,4,6-TRIHYDROXY-BETA-(4-HYDROXYPHENYL)PROPIOPHENONE
• 3-[4-HYDROXYPHENYL]-1-[2,4,6-TRIHYDROXYPHENYL]-1-PROPANONE
• 4,2',4',6'-TETRAHYDROXYDIHYDROCHALCONE
• BETA-(4-HYDROXYPHENYL)-2,4,6-TRIHYDROXY-PROPIOPHENONE
• PHLORETIN (NATURAL)
• 3-(4-hydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one
• 2,4,6-Trihydroxy-B-(4-Hydroxyphenyl)Propiophenone
• β-(4-hydroxyphenyl)-2,4,6-trihydroxypropiophenone
• PHLORETIN(RG)
• 1-Propanone, 3-(4-hydroxyphenyl)-1-(2,4,6-
• Dihydronaringenin
• Floretin
• NSC 407292
• Phloretol
• RJC 02792
• UNII-S5J5OE47MK
• 2′,4′,6′-Trihydroxy-3-(4-hydroxyphenyl)propiophenone
• 3-(4-Hydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-1-propanone
• 2',4',6'-Trihydroxy-3-(4-hydroxyphenyl)propiophenone
• [ "" ]
• 1-Propanone, 3-(4-hydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-
• beta-(p-Hydroxyphenyl)phloropropiophenone
• 2',4',6'-Trihydroxy-3-(p-hydroxyphenyl)propiophenone
• NSC407292
• S5J5OE47MK
• beta-(p-Hydroxyphenyl)-2,4,6-trihydrox
• Phloretin-2'-O-(2''-O-xylosylglucoside)
• DTXSID101341547
• MLS000859922
• Naringenin dihydrochalcone
• MLS000728507
• MLS006012024
• SMR000326783
• MLSMR
• 60-82-2

• MDL： MFCD00002288
• Inchi： 1S/C15H14O5/c16-10-4-1-9(2-5-10)3-6-12(18)15-13(19)7-11(17)8-14(15)20/h1-2,4-5,7-8,16-17,19-20H,3,6H2
• InChI Key： VGEREEWJJVICBM-UHFFFAOYSA-N
• SMILES： OC1C=CC(CCC(C2C(O)=CC(O)=CC=2O)=O)=CC=1
• BRN： 1887240

Computed Properties

• Exact Mass: 274.08400
• Monoisotopic Mass: 274.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 50
• XLogP3: 2.6
• Molecular Weight: 274.27
• Topological Polar Surface Area: 98

Experimental Properties

• Color/Form: Powder
• Density: 1.1827 (rough estimate)
• Melting Point: ~260 °C
• Boiling Point: 534.4°C at 760 mmHg
• Flash Point: 291.1 °C
• Refractive Index: 1.573-1.575
• Solubility: 0.123 mg/mL at 16 °C
• Water Partition Coefficient: dissolution
• PSA: 97.99000
• LogP: 2.32450
• Merck: 7326
• FEMA: 4390 | 3-(4-HYDROXYPHENYL)-1-(2,4,6-TRIHYDROXYPHENYL)PROPAN-1-ONE
• Sensitiveness: Sensitive to heat and light
• Solubility: Soluble in hot water, ethanol, methanol, amyl alcohol, acetone, ethyl acetate, pyridine, glacial acetic acid, etc., insoluble in ether, chloroform and benzene.

Phloretin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones
• Chalcones
• Flavonoids
• Pharmaceutical and Biochemical Products Medical Target Class
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone